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Compound of Interest

Compound Name: Pigment Yellow 183

Cat. No.: B1218173 Get Quote

A detailed guide for researchers and drug development professionals on the environmental

footprint of Pigment Yellow 183 compared to alternative yellow pigments, supported by

available ecotoxicological and biodegradability data. This report includes summaries of

experimental protocols based on OECD guidelines and visual representations of key

assessment workflows.

In the pursuit of vibrant and stable yellow colorants for various applications, including plastics,

coatings, and inks, Pigment Yellow 183 (PY 183) has emerged as a popular choice, often

marketed as an environmentally friendlier option. This guide provides a comparative analysis of

the environmental impact of PY 183 against two common alternatives: Pigment Yellow 74 (PY

74) and Pigment Yellow 3 (PY 3). The assessment is based on available quantitative data on

ecotoxicity and biodegradability, alongside a qualitative discussion on their life cycle

considerations.

Executive Summary
Pigment Yellow 183 is promoted as a "greener" alternative primarily due to its composition,

which is free of heavy metals like chromium and certain hazardous azo compounds.[1] While

comprehensive environmental data for PY 183 and PY 3 is limited in publicly accessible

literature, available information for PY 74 suggests a low potential for aquatic toxicity. This

guide synthesizes the accessible data to facilitate informed pigment selection for

environmentally conscious applications.
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Quantitative Environmental Impact Data
The following tables summarize the available quantitative data for PY 183, PY 74, and PY 3. It

is important to note the significant data gaps, particularly for PY 183 and PY 3, which

underscores the need for further research and transparency from manufacturers.

Table 1: Acute Ecotoxicity Data

Pigment Test Organism Endpoint Result Test Guideline

Pigment Yellow

183

Data Not

Available
- - -

Pigment Yellow

74

Desmodesmus

subspicatus

(Algae)

EC50 (72h)

> 2 mg/L

(saturation level)

[2]

OECD 201

Danio rerio (Fish) NOEC (96h)
> saturation

level[2]
OECD 203

Activated Sludge NOEC (3h) > 1000 mg/L[2] OECD 209

Pigment Yellow 3
Data Not

Available
- - -

Table 2: Biodegradability Data

Pigment Test Method Result Test Guideline

Pigment Yellow 183 Data Not Available - -

Pigment Yellow 74 Data Not Available - -

Pigment Yellow 3 Data Not Available - -

Experimental Protocols
The ecotoxicity and biodegradability data presented are typically generated following

standardized international guidelines, primarily those established by the Organisation for
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Economic Co-operation and Development (OECD). Below are detailed descriptions of the key

experimental protocols relevant to this comparison.

OECD 201: Freshwater Alga and Cyanobacteria, Growth
Inhibition Test
This test assesses the toxicity of a substance to freshwater green algae.

Principle: Exponentially growing cultures of a selected algal species (e.g., Desmodesmus

subspicatus) are exposed to various concentrations of the test substance over a 72-hour

period.

Procedure:

A series of flasks containing a nutrient-rich growth medium are prepared.

The test substance is added to the flasks to create a range of concentrations. A control

group with no test substance is also prepared.

Each flask is inoculated with a small volume of a young, exponentially growing algal

culture.

The flasks are incubated under constant illumination and temperature for 72 hours.

Algal growth is measured at least every 24 hours by determining the cell concentration or

a surrogate for biomass (e.g., fluorescence).

Endpoint: The primary endpoint is the inhibition of growth in relation to the control. The EC50

(Effective Concentration 50%) is calculated, which is the concentration of the test substance

that causes a 50% reduction in algal growth.

OECD 203: Fish, Acute Toxicity Test
This test evaluates the acute lethal toxicity of a substance to fish.

Principle: Fish of a recommended species (e.g., Zebrafish, Danio rerio) are exposed to the

test substance in a static or semi-static system for 96 hours.
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Procedure:

Groups of fish are randomly assigned to test chambers containing different concentrations

of the test substance dissolved or dispersed in water. A control group is maintained in

clean water.

The exposure period is 96 hours.

Mortality is recorded at 24, 48, 72, and 96 hours.

Endpoint: The main endpoint is the LC50 (Lethal Concentration 50%), which is the

concentration of the substance estimated to be lethal to 50% of the test fish during the

exposure period. The No Observed Effect Concentration (NOEC) is also often reported.

OECD 301: Ready Biodegradability
This series of tests determines the potential for a chemical substance to be readily

biodegradable under aerobic conditions.

Principle: A small amount of the test substance is dissolved in an aqueous medium

containing a microbial inoculum (e.g., from activated sludge) and essential nutrients. The

mixture is incubated for 28 days.

Procedure: The extent of biodegradation is determined by measuring either the depletion of

dissolved organic carbon (DOC), the amount of carbon dioxide produced, or the oxygen

consumed.

Endpoint: A substance is considered "readily biodegradable" if it reaches a certain

percentage of its theoretical biodegradation potential within a 10-day window during the 28-

day test period. The pass levels are typically 60% for CO2 production or oxygen

consumption and 70% for DOC removal.

Life Cycle Considerations
A comprehensive environmental comparison requires a Life Cycle Assessment (LCA), which

evaluates the environmental impacts of a product from raw material extraction to end-of-life.
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While a direct comparative LCA for PY 183 and its alternatives is not publicly available, a

qualitative assessment can be made based on their chemical nature.

Raw Material Acquisition and Synthesis: Organic pigments like PY 183, PY 74, and PY 3 are

synthesized from petrochemical precursors. The environmental impact of this stage is

associated with the energy consumption and waste generated during the multi-step chemical

synthesis. Inorganic pigments, often considered as alternatives, are derived from mineral

sources, and their impact is linked to mining and purification processes.

Use and End-of-Life: The low water solubility of these organic pigments suggests they are

likely to remain in the product matrix during use. At the end of the product's life, pigments in

plastics may be landfilled or incinerated. The potential for long-term environmental

persistence exists if they are not readily biodegradable.

Visualizing the Assessment Process
To better understand the logical flow of an environmental impact assessment for pigments, the

following diagrams are provided.
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Ecotoxicity Testing Workflow

Pigment Sample (PY 183, PY 74, or PY 3)

Preparation of Test Concentrations

OECD 201: Algal Growth Inhibition OECD 202: Daphnia Acute Immobilisation OECD 203: Fish Acute Toxicity

Calculation of EC50 / LC50 / NOEC

Environmental Hazard Classification

Click to download full resolution via product page

Fig. 1: Experimental Workflow for Ecotoxicity Testing.
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Ready Biodegradability Assessment Workflow

Pigment Sample

OECD 301 Test System Setup

Microbial Inoculum (e.g., Activated Sludge)

28-day Incubation

Measurement of CO2 evolution, O2 consumption, or DOC removal

Calculation of Biodegradation Percentage

Classification as 'Readily Biodegradable' or Not

Click to download full resolution via product page

Fig. 2: Workflow for Ready Biodegradability Assessment.

Conclusion and Recommendations
Based on the limited available data, it is challenging to definitively declare Pigment Yellow 183
as environmentally superior to its alternatives. While its composition avoids certain heavy

metals, the lack of comprehensive ecotoxicity and biodegradability data prevents a full risk

assessment. Pigment Yellow 74, for which some data exists, appears to have a low acute

aquatic toxicity profile.
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For researchers, scientists, and drug development professionals, the following

recommendations are proposed:

Prioritize pigments with comprehensive and transparent environmental data. Request

detailed safety data sheets and, if possible, access to REACH registration dossiers.

Consider the entire life cycle of the pigment. This includes the environmental impact of its

synthesis and its fate at the end of the product's life.

Advocate for and support research into greener pigment alternatives. This includes pigments

derived from renewable resources and those designed for biodegradability.

The selection of a pigment should not be based solely on its coloristic properties but also on a

thorough evaluation of its potential environmental impact. As regulations and consumer

awareness regarding chemical safety continue to grow, a proactive approach to selecting

sustainable colorants is both a responsible and strategic choice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1218173?utm_src=pdf-custom-synthesis
https://echa.europa.eu/cs/substance-information/-/substanceinfo/100.014.267
https://www.echemi.com/sds/pigmentyellow74-pid_Rock10431.html
https://www.benchchem.com/product/b1218173#a-comparative-study-of-the-environmental-impact-of-py-183-and-alternative-pigments
https://www.benchchem.com/product/b1218173#a-comparative-study-of-the-environmental-impact-of-py-183-and-alternative-pigments
https://www.benchchem.com/product/b1218173#a-comparative-study-of-the-environmental-impact-of-py-183-and-alternative-pigments
https://www.benchchem.com/product/b1218173#a-comparative-study-of-the-environmental-impact-of-py-183-and-alternative-pigments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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